Cas no 85187-50-4 (2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate)

• Product Name: 2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate
• CAS No: 85187-50-4
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 887294
• PubChem ID: 44150272
• Update Time: 2025-04-19

2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate
• 4,4,7a-trimethyl-5,8,11,11a-tetrahydro-3H-2,6-benzodioxonine-1,7-dione
• 4,4,7a-Trimethyl-4,5,7a,8,11,11a-hexahydro-3H-2,6-benzodioxonine-1,7-dione
• EINECS 286-141-0
• DTXSID501005652
• 85187-50-4

• Inchi： 1S/C14H20O4/c1-13(2)8-17-11(15)10-6-4-5-7-14(10,3)12(16)18-9-13/h4-5,10H,6-9H2,1-3H3
• InChI Key： KTUZUPSQYOXSOR-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COC(C2CC=CCC2(C1=O)C)=O

Computed Properties

• Exact Mass: 252.136
• Monoisotopic Mass: 252.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 2.4

Experimental Properties

• Boiling Point: 592.5°C at 760 mmHg
• Flash Point: 197.4°C